![molecular formula C18H20FN3OS B5752629 N-(2-fluorophenyl)-4-(2-methoxyphenyl)-1-piperazinecarbothioamide](/img/structure/B5752629.png)
N-(2-fluorophenyl)-4-(2-methoxyphenyl)-1-piperazinecarbothioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-fluorophenyl)-4-(2-methoxyphenyl)-1-piperazinecarbothioamide is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of N-(2-fluorophenyl)-4-(2-methoxyphenyl)-1-piperazinecarbothioamide is not fully understood. However, it is believed to act as a serotonin and norepinephrine reuptake inhibitor, which leads to an increase in the levels of these neurotransmitters in the brain. This, in turn, leads to the antidepressant and anxiolytic effects observed in animal models.
Biochemical and Physiological Effects:
N-(2-fluorophenyl)-4-(2-methoxyphenyl)-1-piperazinecarbothioamide has been shown to modulate the levels of various neurotransmitters such as serotonin, norepinephrine, and dopamine in the brain. It has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which plays a crucial role in neuroplasticity and cognitive function.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(2-fluorophenyl)-4-(2-methoxyphenyl)-1-piperazinecarbothioamide in lab experiments is its potential therapeutic applications in various diseases. However, one of the limitations is the lack of understanding of its exact mechanism of action and potential side effects.
Future Directions
Future research on N-(2-fluorophenyl)-4-(2-methoxyphenyl)-1-piperazinecarbothioamide should focus on understanding its exact mechanism of action and potential side effects. Additionally, further studies should investigate its potential therapeutic applications in other diseases such as Parkinson's disease and Alzheimer's disease.
Conclusion:
In conclusion, N-(2-fluorophenyl)-4-(2-methoxyphenyl)-1-piperazinecarbothioamide is a chemical compound with potential therapeutic applications in various diseases. Its mechanism of action is not fully understood, but it is believed to act as a serotonin and norepinephrine reuptake inhibitor. It has been shown to modulate the levels of various neurotransmitters and increase the levels of BDNF in the brain. Further research is needed to understand its exact mechanism of action and potential side effects, as well as its potential therapeutic applications in other diseases.
Synthesis Methods
The synthesis of N-(2-fluorophenyl)-4-(2-methoxyphenyl)-1-piperazinecarbothioamide involves the reaction of 2-fluoroaniline with 2-methoxybenzaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting Schiff base is then reacted with piperazinecarbothioamide to obtain the final product.
Scientific Research Applications
N-(2-fluorophenyl)-4-(2-methoxyphenyl)-1-piperazinecarbothioamide has been studied for its potential therapeutic applications in various diseases such as depression, anxiety, and schizophrenia. It has been found to exhibit antidepressant and anxiolytic effects in animal models. Additionally, it has been shown to improve cognitive function and memory in rats.
properties
IUPAC Name |
N-(2-fluorophenyl)-4-(2-methoxyphenyl)piperazine-1-carbothioamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20FN3OS/c1-23-17-9-5-4-8-16(17)21-10-12-22(13-11-21)18(24)20-15-7-3-2-6-14(15)19/h2-9H,10-13H2,1H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYLHQXPAFFZMKB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)C(=S)NC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20FN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.